Cas no 1981232-48-7 (1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1981232-48-7
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 5934219
• PubChem ID: 102645769
• Update Time: 2025-05-21

1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(dimethylamino)ethyl]-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1981232-48-7
• EN300-1593121

• Inchi： 1S/C10H18N4O3/c1-13(2)5-6-14-8(4-7-17-3)9(10(15)16)11-12-14/h4-7H2,1-3H3,(H,15,16)
• InChI Key： HVNBKPOOHXGPBU-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(=O)O)N=NN1CCN(C)C

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 80.5Ų

Additional information on 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1981232-48-7)

1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 1981232-48-7, is a derivative of triazole, a heterocyclic compound known for its broad spectrum of biological activities. The unique structural features of this molecule, including its dimethylamino and methoxyethyl substituents, contribute to its potential as a versatile intermediate in the synthesis of various pharmacologically active agents.

The compound’s molecular structure incorporates a triazole ring, which is a key pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of the dimethylamino group enhances the compound’s basicity, making it a valuable building block for drugs that require interaction with acidic biological targets. Additionally, the methoxyethyl side chain provides hydrophilicity, improving solubility and bioavailability in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from triazole compounds. These studies have highlighted the potential of triazole derivatives in treating a variety of diseases, including infections, cancer, and inflammatory disorders. The specific modifications in the structure of 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid make it an intriguing candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The triazole core can be easily functionalized at multiple positions, allowing chemists to tailor the molecule’s properties for specific applications. For instance, researchers have explored its use as a precursor in the synthesis of antiviral and anticancer agents. The dimethylamino group can be further modified to introduce additional pharmacological effects, while the methoxyethyl chain can be used to enhance binding affinity to biological targets.

The pharmacological potential of 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has been demonstrated in several preclinical studies. These studies have shown that derivatives of this compound exhibit promising activities against various pathogens and disease-causing agents. For example, modifications to the triazole ring have led to compounds with potent antifungal properties, making them attractive candidates for treating fungal infections that are resistant to conventional antifungal drugs.

In addition to its therapeutic applications, this compound has also shown promise in material science and industrial chemistry. Its unique structural features make it a valuable intermediate in the synthesis of specialty chemicals and polymers. The ability to modify its structure allows researchers to create materials with tailored properties for applications ranging from coatings to adhesives.

The synthesis of 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic methods not only highlight the compound’s complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The safety and environmental impact of working with this compound are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and minimize environmental impact. Researchers and industrial chemists must adhere to strict guidelines regarding storage, disposal, and waste management when working with this substance.

The future prospects for 1-2-(dimethylamino)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid are vast and exciting. As research continues to uncover new applications for triazole derivatives, this compound is likely to play a significant role in the development of next-generation pharmaceuticals and materials. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into practical applications that benefit society.